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Compound of Interest

Compound Name: apo-Enterobactin

Cat. No.: B15602215

Essential Safety and Handling Guide for apo-
Enterobactin

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling apo-Enterobactin. The following procedures detail
the necessary personal protective equipment (PPE), operational steps for handling, and proper
disposal methods to ensure a safe laboratory environment.

Hazard Assessment

According to its Safety Data Sheet (SDS), apo-Enterobactin is not classified as a hazardous
substance under the Globally Harmonized System (GHS). It has been assigned a health, fire,
and reactivity rating of O by both the National Fire Protection Association (NFPA) and the
Hazardous Materials Identification System (HMIS), indicating minimal risk. However, as a
standard practice when handling any chemical in a laboratory setting, appropriate PPE should
always be utilized to prevent potential exposure and contamination.[1][2][3][4]

Personal Protective Equipment (PPE)

The following table summarizes the essential PPE for handling apo-Enterobactin. While the
compound is non-hazardous, this equipment provides a necessary barrier during routine
laboratory operations.
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PPE Category Item Specification Purpose

Protects eyes from

ANSI Z87.1 approved, potential splashes or

Eye Protection Safety Glasses o ] ) )
with side shields airborne particles.[1]
[3]
Prevents skin contact
Hand Protection Disposable Gloves Nitrile and contamination of
the sample.[1][2][4]
Shields skin and
] Standard laboratory personal clothing from
Body Protection Lab Coat ) ]
coat accidental spills.[1][2]
[31[4]
Protects feet from
Foot Protection Closed-toe Shoes Sturdy, non-perforated  spills and dropped

objects.[1][4]

Operational and Disposal Plans

The following step-by-step protocols ensure the safe handling and disposal of apo-
Enterobactin.

Experimental Protocol: Handling apo-Enterobactin

» Preparation: Before handling, ensure the workspace is clean and uncluttered. Confirm that
all necessary PPE is available and in good condition.

e Donning PPE: Put on a lab coat, safety glasses with side shields, and nitrile gloves. Ensure
long hair is tied back.

e Weighing and Reconstitution:

o Handle the solid form of apo-Enterobactin in a designated area, such as a weigh boat on
a calibrated analytical balance.
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o To reconstitute, use a suitable solvent as specified by the supplier, such as Dimethyl
sulfoxide (DMSOQO) or Methanol.[5]

e During Use: Handle solutions with care to avoid splashes. If any amount of the substance
comes into contact with skin, wash the affected area thoroughly with water.

o Storage: Store apo-Enterobactin in a sealed container at -20°C for long-term stability.[5][6]

o Doffing PPE: Remove gloves first, followed by the lab coat. Wash hands thoroughly after
handling is complete.

Disposal Plan

As apo-Enterobactin is a non-hazardous biochemical, it can be disposed of as general
laboratory waste, provided it has not been mixed with any hazardous materials.[7][8][9]

o Uncontaminated Waste: Dispose of unused solid apo-Enterobactin and any lab materials
(e.g., weigh boats, pipette tips) that are not contaminated with hazardous substances in the
general non-hazardous solid waste stream.

o Contaminated Waste: If apo-Enterobactin has been mixed with hazardous chemicals or
biological agents, it must be disposed of in accordance with the disposal guidelines for those
hazardous materials.

o Empty Containers: Empty containers should be rinsed with an appropriate solvent, and the
rinsate disposed of according to institutional guidelines. The empty, rinsed container can
then be discarded as general waste.

Workflow Visualization

The following diagram illustrates the standard workflow for safely handling apo-Enterobactin
in a laboratory setting.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.biomol.com/products/chemicals/biochemicals/apo-enterobactin-cay31760-100
https://www.benchchem.com/product/b15602215?utm_src=pdf-body
https://www.biomol.com/products/chemicals/biochemicals/apo-enterobactin-cay31760-100
https://www.medchemexpress.com/enterobactin.html
https://www.benchchem.com/product/b15602215?utm_src=pdf-body
https://wenaturalists.com/explore-detail/blog/biomedical-waste-proper-disposal-mechanism-is-a-must
https://www.who.int/news-room/fact-sheets/detail/health-care-waste
https://blog.mywastesolution.com/which-type-of-biomedical-waste-is-hazardous-and-non-hazardous/
https://www.benchchem.com/product/b15602215?utm_src=pdf-body
https://www.benchchem.com/product/b15602215?utm_src=pdf-body
https://www.benchchem.com/product/b15602215?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602215?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

1. Preparation
- Clean workspace
- Assemble PPE

y

2. Don PPE

- Lab Coat
- Safety Glasses
- Nitrile Gloves

3. Handling

- Weighing
- Reconstitution

4. Storage
- Tightly sealed
- Store at -20°C

5. Use in Experiment

6. Disposal
- Segregate waste
- Follow guidelines

7. Doff PPE & Wash Hands

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15602215?utm_src=pdf-body-img
https://www.benchchem.com/product/b15602215?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602215?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

References

1. Personal Protective Equipment Requirements for Laboratories — Environmental Health
and Safety [ehs.ncsu.edu]

2. solubilityofthings.com [solubilityofthings.com]

3. Personal Protective Equipment | Department of Chemistry and Biochemistry
[chemistry.osu.edu]

4. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab
Manager [labmanager.com]

5. apo-Enterobactin | CAS 30414-16-5 | Cayman Chemical | Biomol.com [biomol.com]
6. medchemexpress.com [medchemexpress.com]

7. Medical Waste Disposal - Hazards of biomedical waste [wenaturalists.com]

8. Health-care waste [who.int]

9. blog.mywastesolution.com [blog.mywastesolution.com]

To cite this document: BenchChem. [Personal protective equipment for handling apo-
Enterobactin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15602215#personal-protective-equipment-for-
handling-apo-enterobactin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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